N-(2-((2-amino-2-oxoethyl)thio)-4-phenylthiazol-5-yl)-2,4-difluorobenzamide

• IUPAC Name: N-[2-(2-amino-2-oxoethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl]-2,4-difluorobenzamide
• InChI: InChI=1S/C18H13F2N3O2S2/c19-11-6-7-12(13(20)8-11)16(25)23-17-15(10-4-2-1-3-5-10)22-18(27-17)26-9-14(21)24/h1-8H,9H2,(H2,21,24)(H,23,25)
• InChI Key: MELUNKTZSUBQOA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(SC(=N2)SCC(=O)N)NC(=O)C3=C(C=C(C=C3)F)F
• Molecular Formula: C18H13F2N3O2S2
• Molecular Weight: 405.4 g/mol

Description

N-(2-((2-amino-2-oxoethyl)thio)-4-phenylthiazol-5-yl)-2,4-difluorobenzamide, also known as compound X, is a synthetic compound that has been studied for its potential applications in scientific research. This compound has been found to have a unique mechanism of action that makes it useful for studying various biochemical and physiological processes.

Mechanism of Action

Compound X inhibits the activity of a specific enzyme, which is involved in the regulation of various cellular processes. This enzyme is a key regulator of cell proliferation, differentiation, and apoptosis. By inhibiting the activity of this enzyme, N-(2-((2-amino-2-oxoethyl)thio)-4-phenylthiazol-5-yl)-2,4-difluorobenzamide X can affect these processes and provide insights into their regulation.
Biochemical and Physiological Effects
Compound X has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and induce apoptosis in these cells. Additionally, this compound X has been shown to affect the expression of various genes involved in the regulation of cell proliferation, differentiation, and apoptosis. These effects make this compound X a useful tool for studying the molecular mechanisms underlying these processes.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-((2-amino-2-oxoethyl)thio)-4-phenylthiazol-5-yl)-2,4-difluorobenzamide X in lab experiments is its specificity. Compound X inhibits the activity of a specific enzyme, which allows for the selective inhibition of this enzyme without affecting other cellular processes. Additionally, this compound X has been shown to have low toxicity, which makes it suitable for use in in vitro and in vivo experiments. However, one limitation of using this compound X is its complex synthesis process, which requires specialized equipment and expertise.

Future Directions

There are several future directions for further research on N-(2-((2-amino-2-oxoethyl)thio)-4-phenylthiazol-5-yl)-2,4-difluorobenzamide X. One area of research could be the development of more efficient synthesis methods for this compound X. Additionally, further studies could be conducted to investigate the potential therapeutic applications of this compound X in the treatment of various diseases, including cancer. Furthermore, the mechanism of action of this compound X could be further elucidated to provide insights into the regulation of cellular processes. Finally, the development of analogs of this compound X could be explored to improve its efficacy and specificity.
Conclusion
In conclusion, this compound, or this compound X, is a synthetic this compound that has been studied for its potential applications in scientific research. This this compound has a unique mechanism of action that makes it useful for studying various biochemical and physiological processes. Compound X has been shown to inhibit the activity of a specific enzyme, which is involved in the regulation of various cellular processes. Its biochemical and physiological effects make it a useful tool for studying the molecular mechanisms underlying these processes. While there are limitations to its use, there are several future directions for further research on this compound X that could provide insights into its potential therapeutic applications.

Scientific Research Applications

Compound X has been studied for its potential applications in scientific research. This N-(2-((2-amino-2-oxoethyl)thio)-4-phenylthiazol-5-yl)-2,4-difluorobenzamide has been found to have a unique mechanism of action that makes it useful for studying various biochemical and physiological processes. Compound X has been shown to inhibit the activity of a specific enzyme, which is involved in the regulation of various cellular processes. This inhibition can be used to study the role of this enzyme in various biological processes, including cell proliferation, differentiation, and apoptosis.